Cas no 1245808-26-7 (4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245808-26-7
• MF: C₈H₁₀Cl₂N₂O₂S
• MW: 269.148198604584
• MDL: MFCD15976282
• CID: 3160174
• PubChem ID: 50896637
• Update Time: 2025-05-20

4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride
• CS-0271561
• 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonylchloride
• 1245808-26-7
• STL583955
• AKOS005169355
• 4-chloro-2-cyclopentylpyrazole-3-sulfonyl chloride
• EN300-232335
• 4-chloro-2-cyclopentyl-pyrazole-3-sulfonyl chloride

• MDL： MFCD15976282
• Inchi： 1S/C8H10Cl2N2O2S/c9-7-5-11-12(6-3-1-2-4-6)8(7)15(10,13)14/h5-6H,1-4H2
• InChI Key： SINDCHQQRDKKGX-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1S(=O)(=O)Cl)C1CCCC1

Computed Properties

• Exact Mass: 267.9840041Da
• Monoisotopic Mass: 267.9840041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.3Ų

Additional information on 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride

Introduction to 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride (CAS No: 1245808-26-7)

4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride, identified by its CAS number 1245808-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its versatile biological activities and structural adaptability in drug design. The presence of both chloro and sulfonyl chloride functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The pyrazole ring itself is a heterocyclic aromatic structure that serves as a common pharmacophore in numerous therapeutic agents. Its five-membered aromatic core, incorporating two nitrogen atoms, provides a stable framework that can interact with biological targets through hydrogen bonding and other non-covalent interactions. In the case of 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride, the substitution pattern—specifically the chloro group at the 4-position and the sulfonyl chloride at the 5-position—imparts unique chemical properties that make it particularly useful in synthetic chemistry.

One of the most compelling aspects of this compound is its role as a building block in the development of novel pharmaceuticals. The sulfonyl chloride moiety is particularly noteworthy, as it is a well-known leaving group in nucleophilic substitution reactions. This property allows for facile introduction of various functional groups, enabling chemists to tailor molecular structures with precision. Such flexibility is crucial in medicinal chemistry, where small modifications can significantly alter a drug's efficacy, selectivity, and pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like pyrazoles in addressing unmet medical needs. For instance, studies have demonstrated that pyrazole derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. The 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride derivative, with its optimized substitution pattern, could potentially serve as a precursor to compounds targeting these therapeutic areas. Researchers have been exploring its utility in generating libraries of sulfonamide-based inhibitors, which are known to modulate enzyme activity through covalent or non-covalent interactions.

The cyclopentyl group appended to the pyrazole core introduces steric bulk and conformational constraints that can influence how the molecule interacts with biological targets. This feature is particularly valuable in rational drug design, where optimizing binding affinity and selectivity are paramount. Computational studies have shown that substituents like cyclopentyl can enhance solubility and metabolic stability, two critical factors for drug candidates progressing to clinical trials.

In terms of synthetic applications, 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct more complex molecular architectures. These reactions are pivotal in forming carbon-carbon bonds under mild conditions, often using palladium catalysts. The compound's reactivity makes it an attractive choice for generating bivalent entities or polycyclic structures that mimic natural products or scaffold-hopping molecules.

Moreover, the pharmaceutical industry has increasingly adopted high-throughput screening (HTS) methodologies to identify lead compounds. Compounds like 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride are often screened against large libraries due to their structural features predicted to interact with biological receptors or enzymes. Preliminary data suggest that derivatives derived from this scaffold may inhibit kinases or other protein targets implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride itself presents an interesting challenge for synthetic chemists. Typically, it involves multi-step processes starting from commercially available precursors such as cyclopentanone or cyclopentanone derivatives. The introduction of the chloro group at the 4-position followed by sulfonation at the 5-position requires careful control of reaction conditions to avoid unwanted side products. Advances in green chemistry have also prompted researchers to explore catalytic methods that minimize waste and improve atom economy.

As our understanding of disease mechanisms grows more sophisticated, so too does our demand for tailored molecular tools. The versatility of 4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride makes it a cornerstone compound in modern medicinal chemistry. Its ability to serve as a precursor for diverse pharmacophores ensures its continued relevance in academic research and industrial drug development pipelines.

In conclusion,4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride (CAS No: 1245808-26-7) represents a significant asset for researchers aiming to develop novel therapeutics. Its unique structural features—combining a pyrazole core with chloro and sulfonyl chloride functionalities—endow it with broad synthetic utility and potential biological activity. As innovation continues to drive pharmaceutical discovery,this compound will undoubtedly play an integral role in shaping future treatments across multiple therapeutic domains.